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Compound of Interest

Compound Name: N-Methyl-4,4'-methylenedianiline

CAS No.: 26628-67-1

Cat. No.: B1209619

Get Quote

N-Methyl-4,4'-methylenedianiline is an aromatic amine structurally derived from 4,4'-

methylenedianiline (MDA), a high-production-volume chemical primarily used as a precursor to

polyurethanes and as an epoxy curing agent.[1][2] The key distinction is the presence of a

single methyl group on one of the two nitrogen atoms, which significantly alters its chemical

properties, reactivity, and potential biological activity. While MDA is well-documented, its N-

methylated counterpart is primarily known as a research chemical or organic building block,

with less extensive characterization in public literature.[3][4] Understanding the impact of this

N-methylation is critical for its application in specialized polymer synthesis, as a pharmaceutical

intermediate, or in other areas of materials science. The addition of a methyl group can

influence factors such as solubility, basicity, and metabolic stability, a concept of high

importance in drug development.[5]

Molecular Structure and Identification
The fundamental identity of a chemical compound is rooted in its structure and unique

identifiers. These data are foundational for all further research and application.

Chemical Structure
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The structure consists of two aniline rings linked by a methylene bridge, with one aniline

nitrogen bearing a methyl group. The IUPAC name for this compound is 4-[[4-

(methylamino)phenyl]methyl]aniline.[6]

Caption: 2D structure of N-Methyl-4,4'-methylenedianiline.

Molecular Formula and Weight
The addition of a methyl group (CH₂) to the parent MDA (C₁₃H₁₄N₂) results in the following:

Molecular Formula: C₁₄H₁₆N₂[3]

Molecular Weight: 212.29 g/mol [3]

Key Chemical Identifiers
A consolidated list of identifiers is crucial for accurate database searches and regulatory

compliance.

Identifier Value Source

CAS Number 26628-67-1 [4]

IUPAC Name

4-[[4-

(methylamino)phenyl]methyl]a

niline

[6]

Molecular Formula C₁₄H₁₆N₂ [3]

Molecular Weight 212.29 g/mol [3]

Canonical SMILES CNc1ccc(Cc2ccc(N)cc2)cc1 N/A

InChI Key
BQJCRFVAJINHQC-

UHFFFAOYSA-N
N/A

Physicochemical Properties
Detailed physicochemical data for N-Methyl-4,4'-methylenedianiline is not widely available.

The table below includes predicted data and provides a comparison with the well-characterized
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parent compound, 4,4'-methylenedianiline (MDA), to offer scientifically grounded estimations.
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Property
N-Methyl-4,4'-
methylenedianiline

4,4'-
Methylenedianiline
(MDA)

Rationale for
Expected
Differences

Appearance

Expected to be a

crystalline solid,

potentially pale yellow

or brown

Colorless to pale

yellow solid/flakes

Structural similarity

suggests a similar

physical state.

Aromatic amines often

darken upon exposure

to air and light.[7]

Boiling Point
390.8 °C at 760

mmHg (Predicted)[6]

398–399 °C at 768

mmHg[8]

The addition of a

methyl group slightly

increases molecular

weight but can disrupt

intermolecular

hydrogen bonding,

leading to a potentially

similar or slightly

lower boiling point.

Melting Point Data not available 88 - 92 °C[9]

N-methylation breaks

the symmetry of the

molecule and replaces

a hydrogen bond

donor with a non-

donating group, which

could lead to less

efficient crystal

packing and a

potentially lower

melting point

compared to MDA.

Density 1.113 g/cm³

(Predicted)[6]

~1.15 g/cm³[10] A slight decrease in

density may be

expected due to the

less efficient crystal
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packing caused by the

methyl group.

Water Solubility Data not available
Slightly soluble (~1

g/L)[8]

N-methylation

increases the

molecule's lipophilicity

(higher logP), which

would typically

decrease water

solubility.

pKa Data not available ~4.96[11]

The methyl group is

weakly electron-

donating, which could

slightly increase the

basicity (and thus the

pKa) of the tertiary

amine nitrogen

compared to the

primary amine of

MDA.

Synthesis and Manufacturing
While specific industrial synthesis protocols for N-Methyl-4,4'-methylenedianiline are not

publicly documented, a logical and modern approach involves the selective N-methylation of

4,4'-methylenedianiline (MDA).

Causality of Method Choice: Green N-Methylation with
Dimethyl Carbonate (DMC)
Traditional N-methylation reagents, such as methyl iodide or dimethyl sulfate, are highly toxic,

carcinogenic, and produce stoichiometric amounts of salt waste.[12] A superior, field-proven

alternative is the use of dimethyl carbonate (DMC). DMC is a non-toxic, environmentally benign

reagent that acts as a "green" source of methyl groups. The only by-products are methanol,

which can be recycled, and carbon dioxide. Research on the full N,N-methylation of MDA to its

di-methylated analog using DMC over a zeolite catalyst has been successfully demonstrated.
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[2] This work identified N-methylated intermediates, confirming the viability of the reaction

pathway.[2] By carefully controlling the stoichiometry of the reactants, this method can be

adapted to favor the production of the mono-methylated target compound.

Proposed Experimental Protocol: Stoichiometry-
Controlled N-Methylation
This protocol is adapted from the demonstrated synthesis of 4,4'-methylene bis(N,N-

dimethylaniline) and is designed to favor the mono-methylated product.[2]

Catalyst Activation: Activate NaY zeolite catalyst by heating at 500°C for 4 hours under a

nitrogen atmosphere. Cool to room temperature in a desiccator.

Reactor Setup: To a high-pressure stainless-steel autoclave equipped with a magnetic stirrer,

add 4,4'-methylenedianiline (MDA, 1 equivalent), dimethyl carbonate (DMC, 1.1 equivalents),

and the activated NaY catalyst (e.g., 20% by weight relative to MDA).

Experimental Rationale: A slight excess of DMC is used to ensure the reaction proceeds,

but a large excess is avoided to minimize the formation of the di-methylated by-product.

The catalyst provides a solid acid-base surface to facilitate the reaction.[2]

Reaction Execution: Seal the autoclave, purge with nitrogen gas, and heat to 190°C with

vigorous stirring. Maintain the reaction for 6-8 hours.

Work-up and Isolation:

Cool the reactor to room temperature and carefully vent any pressure.

Dilute the reaction mixture with a suitable solvent (e.g., dichloromethane or ethyl acetate)

and filter to remove the solid catalyst.

Wash the filtrate with water to remove any residual methanol.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent

under reduced pressure.
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Purification: Purify the resulting crude product via column chromatography on silica gel,

using a gradient of hexane/ethyl acetate as the eluent, to separate the desired N-Methyl-
4,4'-methylenedianiline from unreacted MDA, the di-methylated by-product, and other

minor impurities.

Validation: Confirm the identity and purity of the final product using analytical techniques

such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Synthesis Workflow Diagram
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Reactants & Catalyst
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Caption: Proposed workflow for the synthesis of N-Methyl-4,4'-methylenedianiline.
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Analytical Characterization
While experimental spectra are not readily available in public databases, the expected

spectroscopic signatures can be predicted based on the molecular structure.

¹H NMR: The spectrum should show distinct signals for the aromatic protons, a singlet for the

bridging methylene (-CH₂-) protons, a singlet for the primary amine (-NH₂) protons, a singlet

for the N-methyl (-CH₃) protons, and a signal for the secondary amine (-NH-) proton. The N-

methyl singlet would be a key diagnostic peak absent in the spectrum of MDA.

¹³C NMR: The spectrum would display signals for the non-equivalent aromatic carbons, a

signal for the methylene bridge carbon, and a distinct upfield signal for the N-methyl carbon.

Mass Spectrometry (MS): The electron ionization (EI) mass spectrum is expected to show a

molecular ion peak (M⁺) at m/z = 212, corresponding to the molecular weight of the

compound. Key fragmentation patterns would likely involve the cleavage of the benzyl-

nitrogen bond.

Infrared (IR) Spectroscopy: The IR spectrum should feature characteristic N-H stretching

bands for both the primary and secondary amines (~3300-3500 cm⁻¹), C-H stretching for

aromatic and aliphatic groups (~2850-3100 cm⁻¹), and C=C stretching for the aromatic rings

(~1500-1600 cm⁻¹).

Applications and Significance
Role as a Chemical Intermediate
N-Methyl-4,4'-methylenedianiline serves as a specialized organic building block.[4] Its

bifunctional nature, with a primary amine at one end and a secondary amine at the other,

allows for differential reactivity. This makes it a potentially valuable monomer for creating

advanced polymers, such as polyamides or polyimides, with modified properties (e.g., altered

solubility, glass transition temperature, or cross-linking behavior) compared to those derived

from MDA.

Potential in Drug Development
The aniline substructure is common in pharmaceuticals but is also a "structural alert" due to its

potential for metabolic activation into toxic species.[13] The N-methylation of anilines is a key
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strategy in medicinal chemistry to mitigate this risk and fine-tune a drug candidate's properties.

[5] The introduction of a methyl group can:

Block Metabolic Oxidation: The methyl group can sterically hinder or electronically deactivate

the amine, preventing the formation of reactive quinone-imine metabolites.

Modulate Lipophilicity: It increases the molecule's lipophilicity (logP), which can affect its

absorption, distribution, metabolism, and excretion (ADME) profile.

Alter Receptor Binding: The methyl group can establish critical hydrophobic interactions

within a target's binding pocket or, conversely, create steric clashes, thereby modifying the

compound's potency and selectivity.[5]

Therefore, N-Methyl-4,4'-methylenedianiline represents a valuable scaffold for library

synthesis in drug discovery programs aimed at developing safer and more effective therapeutic

agents.

Safety and Handling
No specific safety data sheet (SDS) is publicly available for N-Methyl-4,4'-methylenedianiline.

However, given its close structural relationship to 4,4'-methylenedianiline (MDA), it must be

handled with extreme caution, assuming a similar hazard profile.

WARNING: The parent compound, 4,4'-methylenedianiline (MDA), is a well-documented

hazardous substance. It is classified as a potential human carcinogen (IARC Group 2B), is

toxic if swallowed or inhaled, and may be fatal if absorbed through the skin.[11][14][15] It is

known to cause severe liver damage and is a skin sensitizer.[14]

Recommended Handling Procedures:

Engineering Controls: All handling should be performed in a certified chemical fume hood to

prevent inhalation of dust or vapors.

Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical safety

goggles at all times. For handling larger quantities, a respirator may be necessary.
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Exposure Prevention: Avoid all contact with skin, eyes, and clothing. In case of contact, flush

the affected area immediately with copious amounts of water and seek medical attention.[14]

Disposal: Dispose of all waste in accordance with local, state, and federal regulations for

hazardous materials.

Conclusion
N-Methyl-4,4'-methylenedianiline is a specialized chemical derivative with significant

potential as a building block in polymer chemistry and drug discovery. Its core identity is

defined by the molecular formula C₁₄H₁₆N₂ and a molecular weight of 212.29 g/mol . While

comprehensive experimental data remains sparse, this guide provides a robust framework for

its understanding, including a proposed green synthesis route and a clear outline of its

expected analytical characteristics. The critical takeaway for all researchers is the need to

handle this compound with the same high level of caution afforded to its carcinogenic parent,

MDA, until specific toxicological data becomes available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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